7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine
Overview
Description
“7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine” is a chemical compound with the CAS Number: 515861-53-7 . It has a molecular weight of 167.18 . The IUPAC name for this compound is 7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine .
Molecular Structure Analysis
The InChI code for “7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine” is 1S/C9H10FNO/c1-6-5-11-8-3-2-7 (10)4-9 (8)12-6/h2-4,6,11H,5H2,1H3 . This code provides a standard way to encode the compound’s molecular structure.
Scientific Research Applications
Comprehensive Analysis of 7-Fluoro-2-Methyl-3,4-Dihydro-2H-1,4-Benzoxazine Applications
The compound 7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine is a versatile chemical scaffold with potential applications across various fields of scientific research. Below is a detailed analysis of its unique applications, each within its own dedicated section.
Antimicrobial Activity: The structural analogs of 7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine have been explored for their antimicrobial properties. These compounds have shown efficacy against a range of Gram-positive and Gram-negative bacterial strains . The fluoroquinolones, a class of antibiotics, often incorporate similar structures and are known for their broad-spectrum antibacterial activity.
Antiviral Research: Compounds with the benzoxazine ring have been studied for their antiviral activities. The introduction of fluorine atoms can enhance the potency of these molecules against various viral pathogens, making them valuable in the development of new antiviral drugs.
Antihypertensive Agents: The benzothiadiazine moiety, which is structurally related to benzoxazine, has been utilized in the search for new antihypertensive drugs . The presence of a fluoro group at the 7-position, as seen in 7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine, could potentially lead to the discovery of novel antihypertensive compounds.
Antidiabetic Applications: Benzothiadiazine derivatives have been reported to exhibit antidiabetic effects . By extension, the benzoxazine derivatives could be synthesized and screened for their potential to act as antidiabetic agents, possibly through mechanisms involving the modulation of insulin release or glucose metabolism.
Anticancer Research: The benzoxazine core structure has been identified in molecules with anticancer properties. Its derivatives have been used as modifiers of allergic and inflammatory responses, which are crucial in cancer treatment strategies . The fluorine substitution could further modulate the biological activity of these compounds.
Neuropharmacology: Benzoxazine derivatives have shown promise as modulators of AMPA receptors, which are important in neuropharmacology . The fluoro-substituted benzoxazine compounds could serve as lead structures for the development of drugs targeting neurological disorders.
Anti-Inflammatory Agents: The anti-inflammatory potential of benzoxazine derivatives has been recognized in the context of skin diseases and cancer treatment . The 7-fluoro-2-methyl substitution pattern could enhance the anti-inflammatory activity, making it a candidate for further pharmacological studies.
Enzyme Inhibition: Benzoxazine derivatives have been investigated as potential inhibitors of retinoic acid-metabolizing enzymes . These enzymes play a role in cellular differentiation and proliferation, and their inhibition can be beneficial in treating certain types of cancers and skin disorders.
properties
IUPAC Name |
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO/c1-6-5-11-8-3-2-7(10)4-9(8)12-6/h2-4,6,11H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUCOPQDVSOYYQZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNC2=C(O1)C=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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